Cas no 118237-76-6 (Cyclopentanemethanol,3-(6-chloro-9H-purin-9-yl)-, (1R,3S)-rel-)

Cyclopentanemethanol,3-(6-chloro-9H-purin-9-yl)-, (1R,3S)-rel- structure
118237-76-6 structure
Product Name:Cyclopentanemethanol,3-(6-chloro-9H-purin-9-yl)-, (1R,3S)-rel-
CAS No:118237-76-6
MF:C11H13ClN4O
MW:252.700120687485
CID:192272
PubChem ID:451903
Update Time:2025-04-19

Cyclopentanemethanol,3-(6-chloro-9H-purin-9-yl)-, (1R,3S)-rel- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanemethanol,3-(6-chloro-9H-purin-9-yl)-, (1R,3S)-rel-
    • [3-(6-chloro-purin-9-yl)-cyclopentyl]-methanol
    • NSC614842
    • SCHEMBL10475247
    • DTXSID20922639
    • Cyclopentanemethanol, 3-(6-chloro-9H-purin-9-yl)-, cis-
    • 118237-76-6
    • (Cis-3-(6-chloro-9H-purin-9-yl)cyclopentyl)methanol
    • [(1R,3S)-3-(6-chloropurin-9-yl)cyclopentyl]methanol
    • NSC 614842
    • C-6-Cl-purinenucleoside
    • [3-(6-chloro-9H-purin-9-yl)cyclopentyl]methanol
    • Carbocyclic-2',3'dideoxy-6-chloropurine nucleoside
    • Inchi: 1S/C11H13ClN4O/c12-10-9-11(14-5-13-10)16(6-15-9)8-2-1-7(3-8)4-17/h5-8,17H,1-4H2/t7-,8+/m1/s1
    • InChI Key: URIZOAAZYRTGSQ-SFYZADRCSA-N
    • SMILES: ClC1C2=C(N=CN=1)N(C=N2)[C@H]1CC[C@@H](CO)C1

Computed Properties

  • Exact Mass: 252.0777887g/mol
  • Monoisotopic Mass: 252.0777887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 63.8Ų
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